2-isocyanato-1,5-dimethyl-1H-indole
Overview
Description
2-Isocyanato-1,5-dimethyl-1H-indole, commonly known as 2-isocyanoindole, is an organic compound with a molecular formula of C9H7N3O. It is a colorless solid that is insoluble in water and has a melting point of 121-123 °C. 2-isocyanoindole is a versatile compound that has a variety of uses in the laboratory and in industry. It is used as a reagent in organic synthesis and has potential applications in the pharmaceutical and agrochemical industries.
Mechanism of Action
The mechanism of action of 2-isocyanoindole is not fully understood. However, it is believed that the compound acts as a nucleophile, attacking electrophilic centers in organic molecules and reacting with them. This reaction can result in the formation of new compounds, such as indoles and related compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-isocyanoindole are not well understood. However, some studies have suggested that it may have anti-inflammatory and anti-cancer properties. In addition, it has been suggested that 2-isocyanoindole may have potential applications in the treatment of neurological disorders, such as Alzheimer's disease.
Advantages and Limitations for Lab Experiments
2-Isocyanoindole has a number of advantages for use in laboratory experiments. It is a versatile reagent that can be used to synthesize a variety of organic compounds. It is also relatively inexpensive and easy to obtain. However, there are also some limitations to its use. It is insoluble in water, and can be corrosive to some metals. In addition, it is toxic and should be used with caution in the laboratory.
Future Directions
The potential applications of 2-isocyanoindole are far-reaching. Further research is needed to fully understand its biochemical and physiological effects, and to explore its potential applications in the pharmaceutical and agrochemical industries. In addition, further research is needed to understand its mechanism of action and to optimize its use in organic synthesis. Finally, its potential use in the treatment of neurological disorders should be explored.
Synthesis Methods
2-Isocyanoindole can be synthesized through a variety of methods. One of the most common methods is the reaction of 1,5-dimethyl-1H-indole with phosgene in the presence of a base catalyst. This reaction produces a crude product that can be purified by recrystallization. Another method involves the reaction of 1,5-dimethyl-1H-indole with sodium isocyanate in the presence of a base catalyst. This method produces a purer product, but yields are lower than the phosgene-based method.
Scientific Research Applications
2-Isocyanoindole has a variety of scientific research applications. It is used as a reagent in organic synthesis, for the synthesis of indoles and related compounds. It is also used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 2-isocyanoindole can be used to study the structure and reactivity of organic molecules, as well as to study the mechanism of organic reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-isocyanato-1,5-dimethyl-1H-indole involves the reaction of 1,5-dimethyl-1H-indole with phosgene to form 2-chloro-1,5-dimethyl-1H-indole-3-carbonyl chloride, which is then reacted with ammonia to form the desired product.", "Starting Materials": ["1,5-dimethyl-1H-indole", "phosgene", "ammonia"], "Reaction": [ "1. React 1,5-dimethyl-1H-indole with phosgene in the presence of a catalyst to form 2-chloro-1,5-dimethyl-1H-indole-3-carbonyl chloride.", "2. Add ammonia to the reaction mixture and stir for several hours at room temperature.", "3. Isolate the product by filtration or extraction and purify by recrystallization or chromatography." ] } | |
CAS RN |
2649078-16-8 |
Product Name |
2-isocyanato-1,5-dimethyl-1H-indole |
Molecular Formula |
C11H10N2O |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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